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Compound of Interest

Compound Name: 4-Chloro-2-methylaniline

Cat. No.: B164923 Get Quote

An In-depth Technical Document for Researchers, Scientists, and Drug Development

Professionals

This guide provides a detailed overview of the material safety data for 4-Chloro-2-
methylaniline (CAS: 95-69-2), a compound used as an intermediate in the manufacturing of

pesticides, pharmaceuticals, and dyes.[1] Also known by synonyms such as 4-Chloro-o-

toluidine and 2-Amino-5-chlorotoluene, this substance presents significant health and

environmental hazards that necessitate strict adherence to safety protocols in a laboratory and

industrial setting.[2][3] This document synthesizes critical data from various safety data sheets

to inform risk assessment, handling procedures, and emergency response.

Physical and Chemical Properties
4-Chloro-2-methylaniline is a gray to white solid, sometimes appearing as leaves from

alcohol, with a faint, fishy odor.[3][4][5] It is characterized by its limited solubility in water and a

density greater than water.[3][5]
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Property Value Source(s)

Molecular Formula C₇H₈ClN [4][6]

Molecular Weight 141.60 g/mol [7]

Appearance
Gray to white solid with a weak

fishy odor
[3][4]

Melting Point 24-30 °C [1][5]

Boiling Point 241 °C (at 760 Torr) [1][5]

Density 1.14 - 1.19 g/cm³ (at 20-25 °C) [1][7]

Flash Point 99 - 124 °C (closed cup) [7]

Autoignition Temperature 540 - 560 °C [6][7]

Vapor Density (Air=1) 4.9 [5][6]

Vapor Pressure 5.5 Pa (at 25 °C) [5]

Water Solubility 0.095 g/100 mL (at 25 °C) [5]

Refractive Index n20/D 1.583 [1]

Toxicological Profile
This compound is highly toxic if swallowed, inhaled, or in contact with skin.[7] It is classified as

a substance that may cause cancer and is suspected of causing genetic defects.[6][7] The

International Agency for Research on Cancer (IARC) has classified it as a Group 2A

carcinogen.[1] Exposure can lead to methemoglobinemia, a condition characterized by

chocolate-brown colored blood, headache, weakness, and cyanosis.[8][9]
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Parameter Value
Classification/Rem
arks

Source(s)

Oral LD50 100 mg/kg (ATE) Toxic if swallowed [7]

Dermal LD50 300 mg/kg (ATE)
Toxic in contact with

skin
[7]

Inhalation LC50/4h 0.5 mg/L (ATE) Toxic if inhaled [7]

Carcinogenicity Category 1B May cause cancer [6]

Germ Cell

Mutagenicity
Category 1B

Suspected of causing

genetic defects
[6]

Skin

Corrosion/Irritation
Not classified

Based on available

data, criteria not met
[7]

Eye Damage/Irritation Not classified
Based on available

data, criteria not met
[7]

Ecotoxicity Data
4-Chloro-2-methylaniline is classified as very toxic to aquatic life, with long-lasting effects.[6]

[7] It is not readily biodegradable, indicating persistence in the environment. Release into

waterways and the environment must be strictly avoided.[1]

Parameter Value Species Exposure Time Source(s)

LC50 0.05 mg/L
Daphnia magna

(Water flea)
48 hours

EC50 2.20 - 6.30 mg/L

Desmodesmus

subspicatus

(Green algae)

72 hours

Biodegradability 0% Aerobic 30 days
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Mandatory Visualizations: Workflows and Hazard
Classifications
Hazard Identification and GHS Classification
The following diagram outlines the primary hazard classifications for 4-Chloro-2-methylaniline
according to the Globally Harmonized System (GHS).

4-Chloro-2-methylaniline (CAS: 95-69-2)

Hazard Categories

{GHS Hazard Classifications}

Acute Toxicity (Oral, Dermal, Inhalation) Category 3 H301, H311, H331

Carcinogenicity Category 1B H350

Germ Cell Mutagenicity Category 1B H341

Hazardous to the Aquatic Environment Acute: Category 1
Chronic: Category 1 H400, H410

Click to download full resolution via product page

Caption: GHS Hazard Profile for 4-Chloro-2-methylaniline.

Experimental Workflow: Safe Handling Protocol
Adherence to a strict handling protocol is essential to minimize exposure risk. This workflow

provides a logical sequence for laboratory personnel.
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Start: Obtain Special Instructions

Conduct Risk Assessment
(Review SDS)

Implement Engineering Controls
(Fume Hood, Ventilation)

Don Personal Protective Equipment (PPE)
- Nitrile Gloves

- Safety Goggles/Faceshield
- Lab Coat

- N95/P2 Respirator

Handle Substance
- Avoid dust generation

- Avoid contact and inhalation
- No eating, drinking, smoking

Store Securely
- Tightly closed container

- Cool, dry, well-ventilated area
- Store locked up

Decontaminate
- Wash hands and skin thoroughly

- Clean work surfaces

Dispose as Hazardous Waste
(Follow official regulations)

End

Click to download full resolution via product page

Caption: Standard operating procedure for handling 4-Chloro-2-methylaniline.
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Emergency Protocol: First Aid Measures
Immediate and appropriate first aid is critical upon exposure. This diagram outlines the

necessary steps for different routes of exposure.

Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to fresh air.
2. Provide artificial respiration if not breathing.

3. Call for a doctor.

1. Immediately remove all contaminated clothing.
2. Rinse skin with plenty of water/shower.

3. Call a physician immediately.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present.

3. Call an ophthalmologist.

1. Rinse mouth.
2. Immediately call a POISON CENTER or doctor.

3. Do NOT induce vomiting.

Seek Immediate Medical Attention

Show SDS to medical personnel Show SDS to medical personnel Show SDS to medical personnel Show SDS to medical personnel

Click to download full resolution via product page

Caption: Emergency first aid procedures following exposure.

Logical Relationship: Spill Response Workflow
An accidental release requires a systematic and cautious response to prevent exposure and

environmental contamination.
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Spill Detected

Evacuate Danger Area
Consult expert

Ensure Adequate Ventilation

Prevent Further Spread
- Cover drains

- Do not let product enter drains

Wear Full PPE
(SCBA, Protective Clothing)

Clean-up Procedure
- Pick up and arrange disposal

- Do not create dust
- Use spark-proof tools

Collect in Suitable, Closed Containers
for Disposal

Decontaminate Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Systematic workflow for managing an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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